Cas no 1936181-30-4 (2-{(tert-butoxy)carbonyl(2,2-dimethylpropyl)amino}acetic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(2,2-dimethylpropyl)amino}acetic acid
• CAS No: 1936181-30-4
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• MDL: MFCD29036388
• CID: 5238668
• PubChem ID: 22063175
• Update Time: 2025-07-23

2-{(tert-butoxy)carbonyl(2,2-dimethylpropyl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• N-Boc-Neopentyl-glycine
• n-(Tert-butoxycarbonyl)-N-neopentylglycine
• 2-{(tert-butoxy)carbonyl(2,2-dimethylpropyl)amino}acetic acid

• MDL： MFCD29036388
• Inchi： 1S/C12H23NO4/c1-11(2,3)8-13(7-9(14)15)10(16)17-12(4,5)6/h7-8H2,1-6H3,(H,14,15)
• InChI Key： UMTGBDIQNPUALE-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C(OC(C)(C)C)=O)CC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(tert-butoxy)carbonyl(2,2-dimethylpropyl)amino}acetic acid

Professional Introduction to 2-{(tert-butoxy)carbonyl(2,2-dimethylpropyl)amino}acetic Acid (CAS No. 1936181-30-4)

2-{(tert-butoxy)carbonyl(2,2-dimethylpropyl)amino}acetic acid, with the CAS number 1936181-30-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their utility in the synthesis of active pharmaceutical ingredients (APIs) and has been explored for its potential applications in drug discovery. The structure of this molecule incorporates several functional groups that make it a versatile intermediate in organic synthesis, particularly in the formation of peptide mimetics and other bioactive molecules.

The tert-butoxy carbonyl group in the molecular structure plays a crucial role in protecting amino groups during synthetic processes. This protection is essential in multi-step syntheses where selective reactions are required. The tert-butoxy carbonyl group is known for its stability under various reaction conditions, making it an ideal choice for protecting groups in peptide chemistry. Additionally, the (2,2-dimethylpropyl)amino moiety contributes to the overall steric hindrance of the molecule, which can influence its interactions with biological targets. This steric effect is particularly important in drug design, as it can affect the binding affinity and selectivity of a compound.

The acetic acid moiety at the end of the molecule provides a carboxylic acid functionality, which can participate in various chemical reactions such as esterification, amidation, and conjugation with other biomolecules. This functionality is often utilized to link different parts of a drug molecule or to modify its solubility and pharmacokinetic properties. The combination of these functional groups makes 2-{(tert-butoxy)carbonyl(2,2-dimethylpropyl)amino}acetic acid a valuable building block in synthetic chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. 2-{(tert-butoxy)carbonyl(2,2-dimethylpropyl)amino}acetic acid has been investigated for its potential role in the synthesis of molecules that interact with enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. For instance, researchers have explored its use in the development of protease inhibitors, which are critical for regulating cellular processes and have been shown to be effective in treating various conditions.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of both a protecting group and an amino acid-like structure allows for diverse modifications and derivatizations. This flexibility has enabled scientists to design molecules with tailored properties for specific applications. For example, derivatives of 2-{(tert-butoxy)carbonyl(2,2-dimethylpropyl)amino}acetic acid have been used to create peptidomimetics that mimic the activity of natural peptides but with improved stability and bioavailability.

The pharmaceutical industry has also been keen on exploring this compound for its potential as a chiral building block. Chirality is a fundamental aspect of many drugs, as enantiomers (molecules that are mirror images of each other) can exhibit different biological activities. By incorporating chiral centers into the structure of 2-{(tert-butoxy)carbonyl(2,2-dimethylpropyl)amino}acetic acid, researchers can develop enantiomerically pure compounds that are more effective and have fewer side effects.

Recent advancements in computational chemistry have further enhanced the utility of 2-{(tert-butoxy)carbonyl(2,2-dimethylpropyl)amino}acetic acid. Molecular modeling studies have helped predict how this compound interacts with biological targets at the atomic level. These insights have guided the design of more effective drug candidates by optimizing key structural features such as hydrogen bonding patterns and hydrophobic interactions. Additionally, computational methods have been used to screen large libraries of derivatives to identify those with enhanced potency and selectivity.

The synthesis of 2-{(tert-butoxy)carbonyl(2,2-dimethylpropyl)amino}acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently and on larger scales. Techniques such as continuous flow chemistry have been particularly useful in improving reaction times and reducing byproduct formation. These innovations have not only made the compound more accessible but also facilitated its use in industrial-scale drug production.

In conclusion, 2-{(tert-butoxy)carbonyl(2,2-dimethylpropyl)amino}acetic acid (CAS No. 1936181-30-4) is a multifunctional compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with therapeutic applications. As research continues to uncover new ways to utilize this compound, its importance in drug discovery is likely to grow even further.